Cas no 1706124-44-8 (N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N'-(thiophen-2-yl)methylethanediamide)

• Product Name: N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N'-(thiophen-2-yl)methylethanediamide
• CAS No: 1706124-44-8
• MF: C₁₈H₂₁N₃O₃S
• MW: 359.44264292717
• CID: 6163894
• PubChem ID: 90582489
• Update Time: 2025-06-20

N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N'-(thiophen-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N'-(thiophen-2-yl)methylethanediamide
• F6414-2901
• N1-(2-hydroxy-2-(1-methylindolin-5-yl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamide
• AKOS024874975
• N-[2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl]-N'-[(thiophen-2-yl)methyl]ethanediamide
• 1706124-44-8
• N'-[2-hydroxy-2-(1-methyl-2,3-dihydroindol-5-yl)ethyl]-N-(thiophen-2-ylmethyl)oxamide

• Inchi： 1S/C18H21N3O3S/c1-21-7-6-12-9-13(4-5-15(12)21)16(22)11-20-18(24)17(23)19-10-14-3-2-8-25-14/h2-5,8-9,16,22H,6-7,10-11H2,1H3,(H,19,23)(H,20,24)
• InChI Key： NWYLHDUZEQKNNZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(C(NCC(C1C=CC2=C(C=1)CCN2C)O)=O)=O

Computed Properties

• Exact Mass: 359.13036271g/mol
• Monoisotopic Mass: 359.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 110Ų

Additional information on N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N'-(thiophen-2-yl)methylethanediamide

Introduction to N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N'-(thiophen-2-yl)methylethanediamide (CAS No. 1706124-44-8)

N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N'-thiophen-2-ylmethylethanediamide

This compound, identified by its CAS number 1706124-44-8, represents a significant advancement in the field of pharmaceutical chemistry. Its molecular structure incorporates several key functional groups that make it a promising candidate for various therapeutic applications. The presence of a hydroxyl group, an indole moiety, and a thiophene ring contributes to its unique chemical properties and biological activity.

The indole ring is particularly noteworthy, as it is a common structural motif found in numerous bioactive molecules. Indole derivatives have been extensively studied for their potential in treating a wide range of diseases, including cancer, neurological disorders, and infectious diseases. The specific substitution pattern on the indole ring in this compound enhances its interactions with biological targets, making it a valuable scaffold for drug development.

The thiophene ring adds another layer of complexity to the molecule. Thiophenes are known for their stability and ability to participate in various chemical reactions, which makes them useful in the design of pharmacophores. The combination of the indole and thiophene moieties in this compound likely contributes to its enhanced binding affinity and selectivity towards specific biological receptors.

The hydroxyl group at the 2-position of the ethyl chain further influences the compound's solubility and metabolic stability. Hydroxyl groups are often involved in hydrogen bonding interactions, which can be crucial for the compound's binding to biological targets. Additionally, the presence of this group can affect the compound's pharmacokinetic properties, making it more suitable for oral administration or other routes of delivery.

Recent research has highlighted the importance of multifunctional compounds in addressing complex diseases. N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N'-thiophen-2-ylmethylethanediamide exemplifies this trend by integrating multiple pharmacophoric elements into a single molecule. This approach has shown promise in improving therapeutic efficacy and reducing side effects compared to traditional monofunctional drugs.

In vitro studies have demonstrated that this compound exhibits significant activity against various disease models. Its ability to inhibit key enzymes and receptors involved in disease pathways has been well-documented. For instance, preliminary data suggest that it may have potential in treating certain types of cancer by targeting specific signaling pathways that drive tumor growth and progression.

The compound's mechanism of action appears to involve multiple interactions with biological targets. The indole moiety likely interacts with transcription factors and other regulatory proteins, while the thiophene ring may contribute to stabilizing protein-protein interactions. The hydroxyl group could also play a role in modulating enzyme activity or receptor binding affinity.

One of the most exciting aspects of this compound is its potential for further chemical modification. The presence of multiple functional groups provides numerous opportunities for designing derivatives with improved properties. Researchers can explore different substitution patterns on the indole and thiophene rings, as well as modifications to the ethyl chain, to optimize solubility, bioavailability, and target specificity.

The development of new pharmaceuticals often involves a multidisciplinary approach, combining insights from chemistry, biology, and medicine. N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N'-thiophen-2-ylmethylethanediamide is a prime example of how collaboration across these fields can lead to innovative solutions for unmet medical needs. Its unique structure and promising preclinical data make it a valuable asset in the ongoing effort to develop more effective treatments for human diseases.

As research continues to uncover new therapeutic targets and mechanisms, compounds like N-2-hydroxy-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)ethyl-N'-thiophen-2-ylmethylethanediamide will play an increasingly important role in drug discovery and development. Their ability to modulate complex biological processes makes them essential tools for understanding disease mechanisms and designing novel therapeutics.